(2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol
Description
This compound is a highly substituted aminoglycoside derivative characterized by a complex polycyclic structure. Key features include:
- Core scaffold: A central oxane (tetrahydropyran) ring substituted with multiple amino, hydroxyl, and aminomethyl groups.
- Substituents: A cyclohexyl moiety linked via ether bonds, further decorated with dihydroxyoxolane (tetrahydrofuran) and additional amino/hydroxyl groups.
Properties
Molecular Formula |
C17H34N4O10 |
|---|---|
Molecular Weight |
454.5 g/mol |
IUPAC Name |
(2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol |
InChI |
InChI=1S/C17H34N4O10/c18-2-6-10(24)12(26)8(21)16(28-6)30-14-5(20)1-4(19)9(23)15(14)31-17-13(27)11(25)7(3-22)29-17/h4-17,22-27H,1-3,18-21H2/t4-,5+,6-,7-,8-,9+,10-,11+,12-,13-,14-,15+,16-,17+/m1/s1 |
InChI Key |
NSKGQURZWSPSBC-CJYKTWFASA-N |
Isomeric SMILES |
C1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CN)O)O)N)O[C@H]3[C@@H]([C@H]([C@H](O3)CO)O)O)O)N |
Canonical SMILES |
C1C(C(C(C(C1N)OC2C(C(C(C(O2)CN)O)O)N)OC3C(C(C(O3)CO)O)O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Physicochemical Properties
Comparison with Structurally Similar Compounds
The compound shares structural motifs with other aminoglycosides and cyclic polyamines. Below is a comparative analysis:
Table 2: Structural and Functional Comparison
Research Findings:
Synthesis: Analogous aminoglycosides are synthesized via multi-step reactions involving: Key step: Refluxing in H₂O:MeOH (1:1) at 80°C for 72 hours, yielding ~71% purified product . Purification: Column chromatography is critical for isolating stereoisomers .
Bioactivity Predictions: Systems pharmacology models suggest that compounds with overlapping scaffolds (e.g., shared cyclohexyl-oxane motifs) may target similar ribosomal subunits or enzymes . Pseudomonas BGCs encoding redox-cofactor enzymes (e.g., lankacidin C) show low homology (~13%) to known clusters, implying structural novelty .
Limitations :
- Direct comparisons of anti-parasitic activity are challenging due to target protein variability, even among similar amide-based compounds .
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